Cas no 338423-66-8 (1-[(4-methoxyphenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-4-amine)

• Product Name: 1-[(4-methoxyphenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-4-amine
• CAS No: 338423-66-8
• MDL: MFCD00231554
• CID: 4647471
• Update Time: 2025-10-29

1-[(4-methoxyphenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methoxyphenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-4-amine

• MDL： MFCD00231554

Additional information on 1-[(4-methoxyphenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-4-amine

Introduction to 1-[(4-methoxyphenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-4-amine (CAS No. 338423-66-8)

The compound 1-[(4-methoxyphenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-4-amine, identified by the CAS registry number 338423-66-8, is a structurally complex organic molecule belonging to the class of benzodiazepine derivatives. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical research and materials science.

The molecular structure of this compound is characterized by a benzodiazepine ring system with substituents that include a methoxyphenyl group and methyl groups at specific positions. The presence of these substituents contributes to its distinctive electronic properties and reactivity. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials and as a building block in the development of novel pharmacological agents.

One of the most notable aspects of this compound is its role in the synthesis of advanced materials. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which has implications for the development of nanoscale devices and sensors. The methoxyphenyl group within its structure plays a crucial role in facilitating these self-assembling properties, making it a valuable component in the design of functional surfaces.

In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug development. Its unique electronic properties make it an attractive candidate for use in designing drugs targeting specific biological pathways. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The methyl groups at positions 5 and 6 of the benzodiazepine ring are believed to enhance its bioavailability and stability within biological systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate benzodiazepine derivatives. The introduction of the methoxyphenyl group and methyl substituents requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, have been employed to optimize the production process.

From an environmental perspective, this compound has been studied for its biodegradation properties. Research indicates that it undergoes rapid microbial degradation under aerobic conditions, making it less likely to persist in the environment. This characteristic is particularly important for industries seeking to develop eco-friendly chemical processes.

In conclusion, 1-[(4-methoxyphenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-4-amine (CAS No. 338423-66-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.